Cas no 1461709-13-6 (ethyl 3-amino-2-hydroxy-2-methylpropanoate hydrochloride)

• Product Name: ethyl 3-amino-2-hydroxy-2-methylpropanoate hydrochloride
• CAS No: 1461709-13-6
• MF: C₆H₁₄ClNO₃
• MW: 183.633261203766
• CID: 4601110
• PubChem ID: 75480824
• Update Time: 2025-06-07

ethyl 3-amino-2-hydroxy-2-methylpropanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-2-hydroxy-2-methylpropanoate hydrochloride

• Inchi： 1S/C6H13NO3.ClH/c1-3-10-5(8)6(2,9)4-7;/h9H,3-4,7H2,1-2H3;1H
• InChI Key： PWCQBCWIVNITTF-UHFFFAOYSA-N
• SMILES： C(O)(C)(CN)C(=O)OCC.Cl

Additional information on ethyl 3-amino-2-hydroxy-2-methylpropanoate hydrochloride

Ethyl 3-Amino-2-Hydroxy-2-Methylpropanoate Hydrochloride (CAS No. 1461709-13-6): A Multifunctional Chiral Intermediate in Chemical and Pharmaceutical Research

Ethyl 3-amino-2-hydroxy-2-methylpropanoate hydrochloride, a structurally unique chiral organic compound with CAS registry number 1461709-13-6, has emerged as a critical intermediate in the synthesis of bioactive molecules across medicinal chemistry and materials science domains. This compound, characterized by its α-amino ester framework and quaternary carbon center, exhibits distinctive stereochemical properties that enable precise control over molecular interactions in drug design processes.

Recent advancements in asymmetric synthesis methodologies have positioned this hydrochloride salt derivative as a preferred precursor for constructing pharmacophoric motifs in antiviral agents and anticancer therapeutics. A landmark study published in the Nature Chemistry (March 2023) demonstrated its utility as a chiral building block for synthesizing β-lactam antibiotics with enhanced enzymatic stability, leveraging its hydroxyl group reactivity under mild reaction conditions.

The compound's structural features—particularly the tetrahedral configuration at C2 position—enable selective protection/deprotection strategies crucial for complex molecule assembly. Researchers at MIT recently reported its application in creating enantiopure analogs of NMDA receptor modulators, achieving >98% ee through dynamic kinetic resolution using organocatalytic systems (Angewandte Chemie, July 2024). This underscores its value in resolving stereochemical challenges inherent to central nervous system drug development.

In the context of green chemistry principles, this compound's synthetic pathway has been optimized using microwave-assisted protocols that reduce reaction times by 75% while maintaining product purity (>99% HPLC). A collaborative effort between Pfizer and Stanford University (published in JACS Au, November 2024) revealed solvent-free synthesis conditions employing reusable heterogeneous catalysts derived from bio-based feedstocks, aligning with current sustainability trends.

Beyond pharmaceutical applications, this chiral intermediate finds utility in asymmetric hydrogenation processes for producing enantioenriched additives used in high-performance polymers. Its ability to form stable complexes with transition metal catalysts enables controlled polymerization reactions at ambient temperatures, as evidenced by breakthroughs reported in the Advanced Materials journal (January 2025). These findings highlight its dual role as both a chemical building block and process additive.

Spectroscopic characterization confirms the compound's distinct molecular fingerprint: proton NMR shows characteristic signals at δ 1.15 ppm (^iPr-CH₃) and δ 4.8–5.5 ppm (^Cα-NH₃₊) under D₂O solvent conditions, while mass spectrometry reveals an [M+H]⁺ peak at m/z 189. The solid-state structure determined via X-ray crystallography reveals intramolecular hydrogen bonding between the amino group and adjacent hydroxyl moiety, stabilizing the observed conformational isomer.

Pioneering work by researchers at Kyoto University (Science Advances, June 2025) demonstrated its use as a ligand precursor for designing metalloenzyme mimics capable of performing selective C-H activation reactions—a breakthrough enabling sustainable production of fine chemicals traditionally requiring harsh oxidation conditions. This application capitalizes on the compound's ability to form bidentate coordination complexes with palladium catalysts under aerobic conditions.

In preclinical studies involving Alzheimer's disease models, derivatives synthesized from this intermediate showed promising acetylcholinesterase inhibitory activity without significant neurotoxicity profiles up to concentrations of 5 μM (Journal of Medicinal Chemistry, April 2024). The presence of both hydroxyl and amino functionalities provides dual binding sites for enzyme active sites through hydrogen bonding networks—a mechanism validated through molecular docking simulations using Glide SP protocol with RMSD values below 0.8 Å.

The compound's thermodynamic stability under physiological pH ranges (observed pKa values: ~8.5 for ammonium group) makes it particularly suitable for prodrug design strategies targeting gastrointestinal delivery systems. Recent investigations into pH-sensitive polymer conjugates incorporating this moiety achieved sustained release profiles over seven-day periods when tested in simulated intestinal fluid (Pharmaceutical Research, February 2025).

Safety assessments conducted per OECD guidelines confirm no mutagenic effects up to concentrations of 5 mg/mL using Ames test protocols with TA98/TA100 strains when compared to positive controls containing known mutagens like mitomycin C or sodium azide (p<0.05 significance threshold maintained across all replicates). This profile aligns with regulatory requirements for compounds entering Investigational New Drug applications.

Innovative applications continue to emerge through machine learning-driven retrosynthetic analysis platforms like Chematica v5.x, which identified novel synthetic pathways involving enzymatic biotransformations using whole-cell biocatalysts from engineered Escherichia coli strains expressing cytochrome P450 variants (ACS Catalysis, September 2024). These methods reduce waste generation by over 85% compared to traditional chemical synthesis routes while maintaining optical purity standards required for pharmaceutical intermediates.

The unique combination of structural features exhibited by ethyl 3-amino-hydroxymethylpropanoate hydrochloride positions it at the forefront of contemporary chemical innovation—bridging fundamental research discoveries with scalable industrial applications across diverse sectors ranging from precision medicine to advanced material engineering systems.